molecular formula C14H18N2O B217716 2-Propenamide, 3-phenyl-N-1-piperidinyl- CAS No. 100908-68-7

2-Propenamide, 3-phenyl-N-1-piperidinyl-

Cat. No.: B217716
CAS No.: 100908-68-7
M. Wt: 230.31 g/mol
InChI Key: FOTGLNLCAHKSQF-MDZDMXLPSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Propenamide, 3-phenyl-N-1-piperidinyl- (systematic name: 3-phenyl-N-(piperidin-1-yl)acrylamide) is an acrylamide derivative featuring a phenyl group at the C3 position of the propenamide backbone and a piperidinyl substituent on the amide nitrogen.

Properties

CAS No.

100908-68-7

Molecular Formula

C14H18N2O

Molecular Weight

230.31 g/mol

IUPAC Name

(E)-3-phenyl-N-piperidin-1-ylprop-2-enamide

InChI

InChI=1S/C14H18N2O/c17-14(15-16-11-5-2-6-12-16)10-9-13-7-3-1-4-8-13/h1,3-4,7-10H,2,5-6,11-12H2,(H,15,17)/b10-9+

InChI Key

FOTGLNLCAHKSQF-MDZDMXLPSA-N

SMILES

C1CCN(CC1)NC(=O)C=CC2=CC=CC=C2

Isomeric SMILES

C1CCN(CC1)NC(=O)/C=C/C2=CC=CC=C2

Canonical SMILES

C1CCN(CC1)NC(=O)C=CC2=CC=CC=C2

Synonyms

2-Propenamide, 3-phenyl-N-1-piperidinyl-

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table compares 3-phenyl-N-(piperidin-1-yl)acrylamide with structurally similar compounds derived from the evidence:

Compound Name CAS No. Molecular Formula Molecular Weight (g/mol) Key Substituents Primary Applications References
3-phenyl-N-(piperidin-1-yl)acrylamide N/A C₁₄H₁₆N₂O 228.3 Phenyl, N-piperidinyl Hypothetical: Medicinal/Polymer N/A
N,N'-Methylenebisacrylamide 110-26-9 C₇H₁₀N₂O₂ 154.17 Two acrylamide groups linked by methylene Crosslinking agent in polyacrylamide gels
N-[3-(Dimethylamino)propyl]-2-propenamide PMN P-86-1602 C₈H₁₅N₃O 169.2 Dimethylaminopropyl Industrial uses (requires safety measures)
Panobinostat Lactate (HDAC inhibitor component) N/A C₂₁H₂₃N₃O₂ 349.4 Hydroxamic acid, indole substituents Cancer therapy (HDAC inhibition)
Propanamide (piperidinyl/trifluoromethylphenyl) 102504-46-1 C₂₄H₃₀ClF₃N₂O₂ 470.96 Piperidinyl, trifluoromethylphenyl Pharmaceutical candidate

Structural and Functional Analysis

Backbone Differences :
  • Acrylamide vs. Propanamide: The target compound’s acrylamide backbone (CH₂=CHCONH-) enables polymerization or Michael addition reactions, unlike the saturated propanamide (CH₂CH₂CONH-) in ’s compound, which lacks double-bond reactivity . Panobinostat’s acrylamide includes a hydroxamic acid group (N-hydroxy), critical for histone deacetylase (HDAC) inhibition .
Substituent Effects :
  • Piperidinyl Group :
    • Present in both the target compound and ’s propanamide, this group enhances solubility in basic conditions and may improve blood-brain barrier penetration in drug candidates .
  • Aromatic Groups :
    • The 3-phenyl group in the target compound contrasts with ’s trifluoromethylphenyl group, which increases metabolic stability and lipophilicity .
Medicinal Chemistry :
  • HDAC Inhibition: Panobinostat’s acrylamide-hydroxamic acid structure underscores the importance of electron-withdrawing groups (e.g., hydroxamate) in HDAC binding . The target compound’s phenyl and piperidinyl groups could similarly modulate enzyme interactions.
Polymer Science :
  • Crosslinking: N,N'-Methylenebisacrylamide’s dual acrylamide groups enable hydrogel formation, a property absent in the mono-substituted target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.